Cas no 1247185-53-0 (1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine)

• Product Name: 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine
• CAS No: 1247185-53-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5250647
• PubChem ID: 82237714
• Update Time: 2025-06-30

1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-380804
• 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine
• 1247185-53-0
• α,5-Diethyl-1H-imidazole-2-methanamine

• Inchi： 1S/C8H15N3/c1-3-6-5-10-8(11-6)7(9)4-2/h5,7H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： MFUMSDOTRJERHD-UHFFFAOYSA-N
• SMILES： N1C(=CN=C1C(CC)N)CC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 322.6±25.0 °C(Predicted)
• pka: 14.13±0.10(Predicted)

Additional information on 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 1247185-53-0 and Product Name: 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine

The compound with the CAS number 1247185-53-0 and the product name 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates an ethyl-substituted imidazole ring, which is a key feature that contributes to its distinct chemical properties and biological activities.

In recent years, there has been a growing interest in imidazole derivatives as pharmacophores due to their broad spectrum of biological activities. The 4-ethyl-1H-imidazol-2-yl moiety in this compound is particularly noteworthy, as it has been shown to exhibit various pharmacological effects. These effects include anti-inflammatory, antimicrobial, and anti-cancer properties, making the compound a promising candidate for further investigation in medicinal chemistry.

The propan-1-amine component of the molecule adds another layer of complexity, influencing its solubility, stability, and interactions with biological targets. This dual functionality makes 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine a versatile scaffold for designing novel therapeutic agents. Researchers have been exploring its potential in several therapeutic areas, including oncology and neurology, where its unique chemical properties could lead to the development of new treatments for challenging diseases.

Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity and receptor binding. The ethyl-substituted imidazole ring in this compound has been found to enhance its binding affinity to certain protein targets, which is crucial for developing effective drugs. This finding aligns with the broader trend in drug discovery towards rational design based on structural insights. The compound's ability to interact selectively with biological molecules makes it an attractive candidate for further optimization.

One of the most exciting aspects of this compound is its potential in combination therapy. The synergistic effects observed when 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine is used alongside other therapeutic agents suggest that it could be a valuable component of multi-targeted drug regimens. Such combinations are increasingly recognized as a key strategy in overcoming drug resistance and improving patient outcomes. The compound's multifaceted pharmacological profile positions it as a promising candidate for clinical development.

The synthesis of this compound has also been a focus of research efforts. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. These synthetic advances not only facilitate research but also contribute to the broader goal of making novel therapeutics more accessible. The development of efficient synthetic routes is essential for translating laboratory discoveries into clinical applications.

In conclusion, the compound with CAS number 1247185-53-0 and the product name 1-(4-ethyl-1H-imidazol-2-yl)propan-1-amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.